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Compound of Interest

Compound Name: 3-(Dimethylamino)benzoic acid

Cat. No.: B154052 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key applications of 3-(Dimethylamino)benzoic acid. The information is intended to

support researchers, scientists, and professionals in the fields of chemistry and drug

development.

Core Chemical Properties
3-(Dimethylamino)benzoic acid, also known as 3-Dimethylaminobenzoic acid, is a benzoic

acid derivative. It is a light yellow to yellow-beige crystalline powder.[1][2]
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Identifier Value

IUPAC Name 3-(dimethylamino)benzoic acid[3]

CAS Number 99-64-9[3]

Molecular Formula C₉H₁₁NO₂[3]

Molecular Weight 165.19 g/mol [3]

InChI Key NEGFNJRAUMCZMY-UHFFFAOYSA-N[4]

SMILES CN(C)c1cccc(c1)C(=O)O[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-(Dimethylamino)benzoic acid is

presented below.

Property Value Source

Melting Point 148-150 °C [1][2][4][5]

Boiling Point 293.03 °C (rough estimate) [2]

Density 1.1603 g/cm³ (rough estimate) [2]

pKa 3.36 ± 0.10 (Predicted) [2]

Solubility

Soluble in methanol (50

mg/mL).[1][2][4] Insoluble in

water.[1][2]

Appearance
Light yellow to yellow-beige

crystalline powder.[1][6]

Spectral Data
Detailed spectral information is crucial for the identification and characterization of 3-
(Dimethylamino)benzoic acid.
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Spectrum Type Key Data

Mass Spectrometry Molecular Ion: m/z 165.[3]

Infrared (IR) Spectroscopy Conforms to standard spectra.[6]

¹H NMR Spectrum available.[7]

¹³C NMR Spectrum available.

Experimental Protocols
Synthesis of 3-(Dimethylamino)benzoic Acid
A common method for the synthesis of 3-(Dimethylamino)benzoic acid is the reductive

methylation of 3-nitrobenzoic acid.

Reaction: 3-Nitrobenzoic acid is reduced to 3-aminobenzoic acid, which is then methylated in

situ using formaldehyde.

Example Protocol:

Reaction Setup: To a solution of 3-nitrobenzoic acid in methanol, add a palladium on carbon

(Pd/C) catalyst.[1]

Hydrogenation: The mixture is subjected to a hydrogen atmosphere at an elevated

temperature (e.g., 64 °C) until the uptake of hydrogen ceases, indicating the complete

reduction of the nitro group to an amino group.[1]

Methylation: A solution of formaldehyde is then slowly added to the reaction mixture while

maintaining the hydrogen atmosphere. The reaction is continued until hydrogen uptake

ceases again.[1]

Work-up: The catalyst is removed by filtration. The filtrate is concentrated to precipitate the

product, 3-(Dimethylamino)benzoic acid. The precipitate is collected by filtration, washed

with water, and dried.[1]

Below is a Graphviz diagram illustrating the general workflow for the synthesis of 3-
(Dimethylamino)benzoic acid.
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Synthesis Workflow

Start with 3-Nitrobenzoic Acid
and Pd/C catalyst in Methanol

Hydrogenation (H2 atmosphere, 64 °C)
Reduction of Nitro Group

Step 1

Slow addition of Formaldehyde
In situ Methylation

Step 2

Filtration to remove catalyst
Concentration of filtrate

Step 3

Precipitation, filtration, and drying of
3-(Dimethylamino)benzoic acid

Step 4

Click to download full resolution via product page

Synthesis Workflow Diagram

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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An established reverse-phase HPLC method can be used for the analysis of 3-
(Dimethylamino)benzoic acid.

Method Details:

Column: Newcrom R1 HPLC column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of

phosphoric acid.

Application: This method is suitable for purity analysis and can be adapted for preparative

separation to isolate impurities. It is also applicable for pharmacokinetic studies.

Biological Activity and Applications
Use in Peroxidase Assays
3-(Dimethylamino)benzoic acid is a key reagent in a sensitive chromogenic assay for the

determination of peroxidase and manganese peroxidase activity.[1]

Assay Principle:

The assay is based on the oxidative coupling of 3-methyl-2-benzothiazolinone hydrazone

(MBTH) and 3-(Dimethylamino)benzoic acid (DMAB) in the presence of hydrogen peroxide

(H₂O₂) and the peroxidase enzyme. This reaction produces a deep purple-blue colored product

with a maximum absorbance at 590 nm. The high extinction coefficient of the product allows for

the detection of low enzyme activities.

Below is a Graphviz diagram illustrating the principle of the peroxidase assay.
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Peroxidase Assay Principle

MBTH
(3-methyl-2-benzothiazolinone hydrazone)

Oxidative Coupling Reaction

DMAB
(3-(Dimethylamino)benzoic acid) H₂O₂ Peroxidase Enzyme

catalyzes

Deep Purple-Blue Product
(Absorbance at 590 nm)

Click to download full resolution via product page

Peroxidase Assay Diagram

Sirtuin Inhibition Studies
Research has indicated that a positional isomer, 4-(Dimethylamino)benzoic acid, acts as a

weak inhibitor of yeast sirtuin (Sir2p). The study suggested that the relative positions of the

dimethylamino and carboxylic acid groups are important for this activity. While this points to a

potential area of investigation, there is currently limited information on the specific sirtuin

inhibitory activity of 3-(Dimethylamino)benzoic acid.

Safety and Handling
3-(Dimethylamino)benzoic acid is known to cause skin and serious eye irritation. It may also

cause respiratory irritation.

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after

handling.[8]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.

This guide provides a foundational understanding of 3-(Dimethylamino)benzoic acid for

scientific and research applications. For more detailed information, please refer to the cited

sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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